Cas no 1537097-14-5 (5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 1537097-14-5
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 6071800
• PubChem ID: 81105249
• Update Time: 2025-10-30

5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one
• 1537097-14-5
• EN300-1109141
• AKOS019674712

• Inchi： 1S/C11H13FN2O/c12-4-1-5-14-10-3-2-9(13)6-8(10)7-11(14)15/h2-3,6H,1,4-5,7,13H2
• InChI Key： DKKMRHZLVGXQHK-UHFFFAOYSA-N
• SMILES： FCCCN1C(CC2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one

Introduction to 5-Amino-1-(3-Fluoropropyl)-2,3-Dihydro-1H-Indol-2-One (CAS No. 1537097-14-5)

5-Amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 1537097-14-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including an amino group, a fluorinated propyl substituent, and a dihydroindole core. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one is represented by the molecular formula C₁₂H₁₄FN₂O. The presence of the amino group and the fluorinated propyl substituent imparts specific physicochemical properties that are crucial for its interactions with biological targets. The dihydroindole core, a common scaffold in many bioactive molecules, further enhances its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of new therapeutic agents based on indole derivatives due to their diverse biological activities. Research has shown that compounds like 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties make it a valuable candidate for further investigation in various disease models.

The anti-inflammatory activity of 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one has been extensively studied. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is believed to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one has shown potential as an anti-cancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The neuroprotective effects of 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one have also been investigated. Animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic profile of 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one has been evaluated in preclinical studies. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one. In vitro cytotoxicity assays using normal human cell lines have shown minimal toxicity at therapeutic concentrations. In vivo toxicity studies in animal models have not reported any significant adverse effects at doses relevant for therapeutic use.

The current research landscape for 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one is dynamic and evolving. Ongoing clinical trials are exploring its efficacy and safety in various disease conditions. Preliminary results from phase I clinical trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are currently underway to evaluate its therapeutic potential in specific patient populations.

In conclusion, 5-amino-1-(3-fluoropropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 1537097-14-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Continued research efforts will likely uncover new insights into its mechanisms of action and expand its utility in treating various diseases.